Cas no 811450-22-3 (Methyl 4,6-dichloropyrimidine-2-carboxylate)

• Product Name: Methyl 4,6-dichloropyrimidine-2-carboxylate
• CAS No: 811450-22-3
• MF: C₆H₄Cl₂N₂O₂
• MW: 207.014159202576
• MDL: MFCD13195086
• CID: 715288
• PubChem ID: 53421329
• Update Time: 2024-12-09

Methyl 4,6-dichloropyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,6-dichloropyrimidine-2-carboxylate
• 2-Pyrimidinecarboxylicacid, 4,6-dichloro-, methyl ester
• 4,6-dichloro-2-Pyrimidinecarboxylic acid methyl ester
• Methyl 4,6-dichloro-2-pyrimidinecarboxylate (ACI)
• BS-17664
• AKOS015151741
• D70620
• SY205004
• EN300-255140
• 4,6-dichloro-2-Pyrimidine carboxylic acid Methyl ester
• 811450-22-3
• SCHEMBL11300906
• MFCD13195086
• Methyl4,6-dichloropyrimidine-2-carboxylate
• CS-0150750
• Z1269162379
• SB60651
• DB-075736
• DTXSID80697775

• MDL： MFCD13195086
• Inchi： 1S/C6H4Cl2N2O2/c1-12-6(11)5-9-3(7)2-4(8)10-5/h2H,1H3
• InChI Key： PQIIRUIULSNZCL-UHFFFAOYSA-N
• SMILES： O=C(C1N=C(Cl)C=C(Cl)N=1)OC

Computed Properties

• Exact Mass: 205.965
• Monoisotopic Mass: 205.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1A^2
• XLogP3: 2.3

Experimental Properties

• Color/Form: Not available
• Density: 1.503
• Melting Point: Not available
• Boiling Point: 325.9±45.0 °C at 760 mmHg
• Flash Point: 150.9±28.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 4,6-dichloropyrimidine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives